Methyl-o-methoxybenzoate
Methyl-o-methoxybenzoate
Methyl 2-methoxybenzoate, also known as O-methoxy methyl benzoate or dimethyl salicylate, belongs to the class of organic compounds known as o-methoxybenzoic acids and derivatives. These are benzoic acids in which the hydrogen atom at position 2 of the benzene ring is replaced by a methoxy group. Methyl 2-methoxybenzoate is slightly soluble (in water) and an extremely weak basic (essentially neutral) compound (based on its pKa). Within the cell, methyl 2-methoxybenzoate is primarily located in the cytoplasm. Methyl 2-methoxybenzoate is a blackcurrant, cananga, and floral tasting compound that can be found in mushrooms. This makes methyl 2-methoxybenzoate a potential biomarker for the consumption of this food product.
Brand Name:
Vulcanchem
CAS No.:
606-45-1
VCID:
VC0147192
InChI:
InChI=1S/C9H10O3/c1-11-8-6-4-3-5-7(8)9(10)12-2/h3-6H,1-2H3
SMILES:
COC1=CC=CC=C1C(=O)OC
Molecular Formula:
C9H10O3
Molecular Weight:
166.17 g/mol
Methyl-o-methoxybenzoate
CAS No.: 606-45-1
Reference Standards
VCID: VC0147192
Molecular Formula: C9H10O3
Molecular Weight: 166.17 g/mol
| CAS No. | 606-45-1 |
|---|---|
| Product Name | Methyl-o-methoxybenzoate |
| Molecular Formula | C9H10O3 |
| Molecular Weight | 166.17 g/mol |
| IUPAC Name | methyl 2-methoxybenzoate |
| Standard InChI | InChI=1S/C9H10O3/c1-11-8-6-4-3-5-7(8)9(10)12-2/h3-6H,1-2H3 |
| Standard InChIKey | PFYHAAAQPNMZHO-UHFFFAOYSA-N |
| SMILES | COC1=CC=CC=C1C(=O)OC |
| Canonical SMILES | COC1=CC=CC=C1C(=O)OC |
| Boiling Point | 246.5 °C |
| Density | 1.144-1.160 |
| Physical Description | colourless or pale yellow liquid with a warm, herbaceous, floral, spicy odou |
| Description | Methyl 2-methoxybenzoate, also known as O-methoxy methyl benzoate or dimethyl salicylate, belongs to the class of organic compounds known as o-methoxybenzoic acids and derivatives. These are benzoic acids in which the hydrogen atom at position 2 of the benzene ring is replaced by a methoxy group. Methyl 2-methoxybenzoate is slightly soluble (in water) and an extremely weak basic (essentially neutral) compound (based on its pKa). Within the cell, methyl 2-methoxybenzoate is primarily located in the cytoplasm. Methyl 2-methoxybenzoate is a blackcurrant, cananga, and floral tasting compound that can be found in mushrooms. This makes methyl 2-methoxybenzoate a potential biomarker for the consumption of this food product. |
| Solubility | very slightly soluble in water; soluble in organic solvents, oils miscible at room temperature (in ethanol) |
| PubChem Compound | 61151 |
| Last Modified | Nov 11 2021 |
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